Cas no 79769-56-5 (1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione)

1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione structure
79769-56-5 structure
Product Name:1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione
CAS No:79769-56-5
MF:C6H4N2O2
MW:136.108160972595
CID:2802462
PubChem ID:13017386
Update Time:2025-04-21

1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione Chemical and Physical Properties

Names and Identifiers

    • M4U7HN57SZ
    • SCHEMBL20398980
    • 1H,7H-Pyrazolo[1,2-a]pyrazole-1,7-dione
    • Q4913704
    • UNII-M4U7HN57SZ
    • DTXSID30515298
    • Pyrazolo(1,2-a)pyrazole-3,5-dione
    • 79769-56-5
    • 1H,7H-Pyrazolo(1,2-a)pyrazole-1,7-dione
    • Inchi: 1S/C6H4N2O2/c9-5-1-3-7-4-2-6(10)8(5)7/h1-4H
    • InChI Key: DOYVLWSSQKOKHQ-UHFFFAOYSA-N
    • SMILES: O=C1C=CN2C=CC(N21)=O

Computed Properties

  • Exact Mass: 136.027277375g/mol
  • Monoisotopic Mass: 136.027277375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 40.6Ų
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